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Compound of Interest

Compound Name: NSC 617145

Cat. No.: B056939 Get Quote

Technical Support Center: NSC 617145
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the preparation and storage of NSC 617145 stock

solutions. Below you will find troubleshooting guides and frequently asked questions to ensure

the successful use of this compound in your experiments.

Summary of Quantitative Data
For easy reference, the following tables summarize the key quantitative data for NSC 617145.

Table 1: Solubility Data
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 8 - 11 mg/mL[1][2] 20 - 27.49 mM[1][2][3]

Solubility can be

affected by the quality

of DMSO. It is

recommended to use

fresh, anhydrous

DMSO.[2]

DMF 2 mg/mL[4] ~5 mM

DMF:PBS (pH 7.2)

(1:2)
0.33 mg/mL[4] ~0.825 mM

Corn Oil 25 mg/mL[5] 62.49 mM[5]
Forms a suspension;

requires sonication.[5]

0.5% CMC-Na/saline 2.5 mg/mL[5] 6.25 mM[5]
Forms a suspension;

requires sonication.[5]

Water Insoluble[2]

Ethanol Insoluble[2]

Molecular Weight: 400.04 g/mol [1][3]

Table 2: Storage and Stability

Form Storage Temperature Stability

Powder -20°C 3 years[2]

Stock Solution in Solvent -80°C 1 year[2][5]

Stock Solution in Solvent -20°C 1 - 6 months[2][5]

Experimental Protocols
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Preparation of a 10 mM NSC 617145 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of NSC 617145 in DMSO.

Materials:

NSC 617145 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Calculate the required mass of NSC 617145:

To prepare 1 mL of a 10 mM stock solution, you will need 4.00 mg of NSC 617145
(Molecular Weight = 400.04 g/mol ).

Weigh the NSC 617145 powder:

Carefully weigh out the calculated amount of NSC 617145 powder and place it in a sterile

microcentrifuge tube or vial.

Add DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the NSC 617145
powder. For a 10 mM solution, add 1 mL of DMSO for every 4.00 mg of powder.

Dissolve the compound:
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Vortex the solution until the powder is completely dissolved.

If the compound does not dissolve readily, gentle warming in a water bath (not exceeding

37°C) or brief sonication can be used to aid dissolution.[5]

Aliquot and store:

Once the solution is clear, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[2][5]

Mandatory Visualizations

Stock Solution Preparation

Storage
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Dissolve with Vortexing
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Click to download full resolution via product page

Caption: Workflow for NSC 617145 Stock Solution Preparation and Storage.

Troubleshooting and FAQs
Q1: My NSC 617145 powder is not dissolving in DMSO.

A1: If you are having trouble dissolving NSC 617145 in DMSO, consider the following

troubleshooting steps:

Check the DMSO quality: Ensure you are using fresh, anhydrous DMSO. Moisture-absorbing

DMSO can reduce solubility.[2]

Increase agitation: Vortex the solution for a longer period.

Gentle warming: Warm the solution in a water bath at a temperature not exceeding 37°C.

Sonication: Briefly sonicate the solution to aid dissolution.[5]

Re-evaluate the concentration: You may be trying to prepare a solution that is above the

solubility limit. Refer to Table 1 for maximum concentrations.

Q2: I see precipitation in my stock solution after it has been stored in the freezer.

A2: Precipitation upon freezing can sometimes occur. Before use, allow the vial to thaw

completely at room temperature and then vortex thoroughly to ensure the compound is fully

redissolved. If precipitation persists, gentle warming and sonication as described above may be

necessary. To minimize this issue, it is recommended to store the stock solution in single-use

aliquots to avoid repeated freeze-thaw cycles.[2]

Q3: What is the recommended storage condition for the NSC 617145 stock solution?

A3: For long-term storage, it is recommended to store the stock solution at -80°C, which should

maintain stability for up to one year.[2][5] For short-term storage, -20°C is acceptable for up to

six months.[5] It is best practice to aliquot the stock solution into smaller volumes to avoid

multiple freeze-thaw cycles.[2]
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Q4: Can I prepare a stock solution of NSC 617145 in water or PBS?

A4: No, NSC 617145 is insoluble in water.[2] For aqueous-based assays, it is common practice

to first dissolve the compound in an organic solvent like DMSO to create a high-concentration

stock solution. This stock can then be further diluted into your aqueous experimental medium.

Be aware that high concentrations of DMSO can be toxic to cells, so the final concentration of

DMSO in your assay should be kept low (typically below 0.5%).

Q5: How should I prepare NSC 617145 for in vivo experiments?

A5: For in vivo studies, NSC 617145 is often formulated as a suspension. Common vehicles

include corn oil or a mixture of 0.5% carboxymethylcellulose sodium (CMC-Na) in saline.[5]

These preparations typically require sonication to ensure a uniform suspension.[5] It is

recommended to prepare these formulations fresh on the day of use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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